N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C15H11BrN2O5/c16-10-7-9(18(20)21)5-6-11(10)17-15(19)14-8-22-12-3-1-2-4-13(12)23-14/h1-7,14H,8H2,(H,17,19)
• InChI Key: FRYGYEHYFDYSOW-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])Br
• Molecular Formula: C15H11BrN2O5
• Molecular Weight: 379.16 g/mol

Description

N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the benzodioxine family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is not fully understood. However, it has been proposed that the compound may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of specific enzymes involved in these processes.
Biochemical and Physiological Effects:
N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to have a range of biochemical and physiological effects. It has been demonstrated to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases. Additionally, it has been shown to induce apoptosis in cancer cells, which can lead to their death.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is its high potency. This means that relatively small amounts of the compound can be used to achieve the desired effect. However, one limitation is that the compound is relatively unstable and can degrade over time, which can affect the accuracy of experimental results.

Future Directions

There are several potential future directions for research on N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One area of interest is the development of more stable analogs of the compound that can be used in a wider range of experimental settings. Additionally, further investigation is needed to fully understand the mechanism of action of the compound and its potential therapeutic applications. Finally, research could be conducted to explore the use of N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide as a fluorescent probe for the detection of other biomolecules.

Synthesis Methods

N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide can be synthesized using a multi-step process. The first step involves the reaction of 2-bromo-4-nitroaniline with 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid to form the corresponding amide. The amide is then reduced using sodium borohydride to yield the final product.

Scientific Research Applications

N-(2-bromo-4-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. Additionally, it has been investigated for its potential use as a fluorescent probe for the detection of metal ions.